Cas no 2639449-05-9 (2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenoxy)benzoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenoxy)benzoic acid
• CAS No: 2639449-05-9
• MF: C₁₈H₁₈ClNO₅
• MW: 363.792224407196
• CID: 5664338
• PubChem ID: 165903010
• Update Time: 2025-06-08

2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-5-(4-chlorophenoxy)benzoic acid
• 2639449-05-9
• EN300-27722828
• 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenoxy)benzoic acid

• Inchi： 1S/C18H18ClNO5/c1-18(2,3)25-17(23)20-15-9-8-13(10-14(15)16(21)22)24-12-6-4-11(19)5-7-12/h4-10H,1-3H3,(H,20,23)(H,21,22)
• InChI Key： IEUNJDMZOPKNMJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC(=C(C(=O)O)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 363.0873504g/mol
• Monoisotopic Mass: 363.0873504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenoxy)benzoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenoxy)benzoic acid (CAS No. 2639449-05-9)

2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenoxy)benzoic acid (CAS No. 2639449-05-9) is a versatile organic compound with significant potential in various pharmaceutical and chemical applications. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a chlorophenyl substituent, and a carboxylic acid functional group. These features make it an attractive candidate for the development of novel therapeutic agents and advanced materials.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to temporarily block the amino group, allowing for selective functionalization of other parts of the molecule. This protecting group can be easily removed under mild acidic conditions, making it a valuable tool in the synthesis of complex molecules. The presence of the chlorophenyl substituent adds to the compound's versatility by influencing its electronic and steric properties, which can be crucial for optimizing its biological activity.

The carboxylic acid functional group is another key feature of this compound. Carboxylic acids are known for their ability to form stable salts and esters, which can be useful in various pharmaceutical formulations. Additionally, the carboxylic acid group can participate in hydrogen bonding and other non-covalent interactions, which are important for the compound's binding affinity to biological targets.

Recent research has highlighted the potential of 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenoxy)benzoic acid in the development of new drugs for treating various diseases. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer properties. The chlorophenyl substituent has been found to enhance the compound's ability to inhibit specific enzymes involved in inflammatory pathways, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its potential as a therapeutic agent, 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenoxy)benzoic acid has also been explored for its use in advanced materials science. The combination of its functional groups makes it suitable for applications such as drug delivery systems and smart materials that respond to environmental stimuli. For example, researchers have developed polymer-based materials incorporating this compound that can release drugs in response to changes in pH or temperature, offering new possibilities for targeted drug delivery.

The synthesis of 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenoxy)benzoic acid typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the protection of the amino group with Boc, followed by the introduction of the chlorophenyl substituent and the carboxylic acid group. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for both research and industrial applications.

From a safety perspective, 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenoxy)benzoic acid is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds, it should be stored and used with proper precautions to prevent exposure and contamination. Researchers and laboratory personnel should follow standard safety protocols, including the use of personal protective equipment (PPE) and proper waste disposal procedures.

In conclusion, 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenoxy)benzoic acid (CAS No. 2639449-05-9) is a promising compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development, contributing to advancements in both fields.